N-ethyl-2-fluoro-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• IUPAC Name: N-ethyl-2-fluoro-N-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C19H18FN3O2/c1-3-23(19(24)15-6-4-5-7-16(15)20)12-17-21-18(22-25-17)14-10-8-13(2)9-11-14/h4-11H,3,12H2,1-2H3
• InChI Key: TUUASFHSVCQPAK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=C(C=C2)C)C(=O)C3=CC=CC=C3F
• Molecular Formula: C19H18FN3O2
• Molecular Weight: 339.4 g/mol

Description

N-ethyl-2-fluoro-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is a novel compound that has been synthesized for scientific research purposes. This compound has shown potential in various areas of research, including drug discovery and development.

Scientific Research Applications

Anticancer Applications

• Anticancer Activity Against Various Cancer Cell Lines : A study by Ravinaik et al. (2021) synthesized and evaluated compounds similar to the queried chemical for their anticancer activity. The compounds showed promising results against breast, lung, colon, and ovarian cancer cell lines.

Neuroimaging and Neurological Research

• Fluorine-18-labeled Derivatives for Neuroimaging : A research by Lang et al. (1999) involved synthesizing fluorinated derivatives of a similar compound for positron emission tomography (PET) imaging in neurological studies.
• Serotonin Receptor Studies in Alzheimer's Disease : The use of a selective serotonin 1A molecular imaging probe related to the queried compound was demonstrated in Alzheimer's disease patients, as per a study by Kepe et al. (2006). The probe was employed in PET for quantification of receptor densities.

Antimicrobial Applications

• Antimicrobial, Antilipase, and Antiurease Activities : A study by Başoğlu et al. (2013) synthesized derivatives with structures resembling the queried compound. These compounds exhibited significant antimicrobial, antilipase, and antiurease activities.

Antioxidant and Antibacterial Properties

• Antioxidant and Antibacterial Studies : Compounds similar to the queried chemical were synthesized and evaluated for their antioxidant and antibacterial activities, particularly against Staphylococcus aureus, in a study by Karanth et al. (2019).

Other Applications

• Oxadiazole Derivatives in Drug Synthesis : Kumar et al. (2020) Kumar et al. (2020) synthesized a novel compound with a structure related to the queried chemical. This compound demonstrated promising anticancer activity against melanoma cell lines.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future research directions for this compound could include exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties in more detail. Given the biological activity of many benzamide and 1,2,4-oxadiazole derivatives, this compound could be of interest in the field of medicinal chemistry.